Cas no 1401817-40-0 (1-Methyl-3-phenylmethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

• Product Name: 1-Methyl-3-phenylmethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• CAS No: 1401817-40-0
• MF: C₁₇H₂₃BN₂O₃
• MW: 314.187124490738
• MDL: MFCD33401657
• CID: 4758592
• Update Time: 2023-08-16

1-Methyl-3-phenylmethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenylmethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

• MDL： MFCD33401657
• Inchi： 1S/C17H23BN2O3/c1-16(2)17(3,4)23-18(22-16)14-11-20(5)19-15(14)21-12-13-9-7-6-8-10-13/h6-11H,12H2,1-5H3
• InChI Key： XQQAJWWTYUDSRI-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C)N=C2OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Topological Polar Surface Area: 45.5